BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of N-Hydroxy-
2-methoxyacetimidamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-Hydroxy-2-
Compound Name: o )
methoxyacetimidamide

Cat. No.: B3431883

Technical Guide: N-Hydroxy-2-
methoxyacetimidamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following document provides a technical overview of N-Hydroxy-2-
methoxyacetimidamide. Direct experimental data for this specific compound is limited in
publicly accessible literature. Therefore, the information presented herein, including physical
and chemical properties, experimental protocols, and biological activities, is largely based on
data from structurally analogous compounds and established chemical principles. This guide is
intended for informational purposes and should be used as a reference for further experimental
investigation.

Introduction

N-Hydroxy-2-methoxyacetimidamide is a small organic molecule featuring an N-
hydroxyimidamide (also known as an amidoxime) functional group and a methoxy ether
linkage. The N-hydroxyimidamide moiety is a key structural feature in various biologically active
compounds, recognized for its role in metal chelation and as a nitric oxide donor. The presence
of the methoxy group can influence the compound's lipophilicity, metabolic stability, and overall
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pharmacological profile. This guide provides an in-depth look at the predicted properties,

potential synthesis, and hypothetical biological relevance of N-Hydroxy-2-

methoxyacetimidamide.

Physicochemical Properties

Direct experimental values for N-Hydroxy-2-methoxyacetimidamide are not readily available.

The following tables provide a comparative summary of its predicted properties alongside the

experimental data for two structurally related compounds: N-Hydroxyacetamidine (the non-

methoxy analog) and 2-Methoxyacetamide (the corresponding amide).

ble 1: C | and Physical :

N-Hydroxy-2- N- 2-
Property methoxyacetimida Hydroxyacetamidin Methoxyacetamide[
mide (Predicted) e[1][2][3] 4][5][6]
N'-hydroxy-2- N'-
IUPAC Name methoxyethanimidami  hydroxyethanimidamid  2-methoxyacetamide
de e
Molecular Formula C3H8N202 C2H6N20 C3H7NO2
Molecular Weight 104.11 g/mol 74.08 g/mol 89.09 g/mol
Appearance Predicted to be a solid  Solid
Melting Point Not available Not available Not available
N _ _ _ 214.1 °C at 760
Boiling Point Not available Not available
mmHg[6]
Predicted to be
Solubility soluble in water and Soluble in water Soluble in water

polar organic solvents

Table 2: Chemical and Computational Properties
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N-Hydroxy-2-
Property methoxyacetimida
mide (Predicted)

N-
Hydroxyacetamidin

e[1][2]

2-
Methoxyacetamide[
5]

CAS Number Not available 22059-22-9 16332-06-2
SMILES COCC(=N)O CC(=N)O COCC(=O)N
LogP (Octanol/Water) -0.8 (Estimated) -0.6 -1.0
Estimated to be
pKa around 9-10 (for the Not available Not available
N-OH group)
Topological Polar
poiog 70.0 A2 58.6 A2 52.3 Az
Surface Area
Hydrogen Bond
yeres 2 2 2
Donors
Hydrogen Bond
yered 4 3 3

Acceptors

Synthesis and Experimental Protocols

A plausible synthetic route to N-Hydroxy-2-methoxyacetimidamide involves the nucleophilic

addition of hydroxylamine to 2-methoxyacetonitrile. This is a common and effective method for

the preparation of N-hydroxyimidamides.

Proposed Synthesis of N-Hydroxy-2-

methoxyacetimidamide

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Hydroxyacetamidine
https://pubchem.ncbi.nlm.nih.gov/compound/E_-N_-Hydroxyacetimidamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyacetamide
https://www.benchchem.com/product/b3431883?utm_src=pdf-body
https://www.benchchem.com/product/b3431883?utm_src=pdf-body
https://www.benchchem.com/product/b3431883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions

(Z-Methoxyacetonilrile) (Hydroxylamine (NH20H)) (Solvem (e.g., Ethanol)) (Base (e.g., NaHCO3 or Et3N, optional)) (Temperalure (e.g., Reﬂux))

vy
N~

Product
A

(N-Hydroxy-2-methoxyacetimidamide)

Click to download full resolution via product page

Caption: Proposed synthesis of N-Hydroxy-2-methoxyacetimidamide.

Detailed Experimental Protocol (Hypothetical)

e Reaction Setup: To a solution of 2-methoxyacetonitrile (1.0 equivalent) in ethanol (5 mL per
mmol of nitrile) in a round-bottom flask equipped with a reflux condenser, add hydroxylamine
hydrochloride (1.2 equivalents) and a mild base such as sodium bicarbonate (1.2
equivalents) or triethylamine (1.2 equivalents).

e Reaction Conditions: The reaction mixture is heated to reflux and stirred for 4-24 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

o Work-up: After completion of the reaction, the solvent is removed under reduced pressure.
The residue is taken up in a suitable solvent (e.qg., ethyl acetate) and washed with water to
remove inorganic salts.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product can be purified by column chromatography on silica gel or
by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes).
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Characterization: The structure of the purified N-Hydroxy-2-methoxyacetimidamide should
be confirmed by spectroscopic methods, including *H NMR, 3C NMR, IR spectroscopy, and
high-resolution mass spectrometry (HRMS).

Chemical Reactivity and Stability

Stability: N-hydroxyimidamides are generally stable compounds under neutral conditions.
However, they can be sensitive to strong acids, strong bases, and high temperatures, which
may lead to hydrolysis back to the corresponding nitrile or rearrangement.

Reactivity: The N-hydroxy group imparts nucleophilic character and can be acylated or
alkylated. The imidamide moiety can undergo cyclization reactions with suitable bifunctional
reagents. The lone pair of electrons on the nitrogen atoms can also coordinate with metal
ions.

Potential Biological Activity and Signaling Pathways

The N-hydroxyimidamide functional group is a known pharmacophore that can impart a range

of biological activities.

Nitric Oxide (NO) Donation: N-hydroxy compounds, particularly N-hydroxyguanidines and
related structures, are known to be oxidized to release nitric oxide (NO)[7]. NO is a critical
signaling molecule involved in various physiological processes, including vasodilation,
neurotransmission, and the immune response[8][9][10]. The potential for N-Hydroxy-2-
methoxyacetimidamide to act as an NO donor warrants investigation.
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Caption: Potential Nitric Oxide signaling pathway.

e Enzyme Inhibition: The N-hydroxyamide and N-hydroxyurea motifs are present in a number
of approved drugs that act as enzyme inhibitors. A prominent example is their role as zinc-
binding groups in histone deacetylase (HDAC) inhibitors[11][12]. The N-hydroxyimidamide
group can also chelate metal ions in the active sites of metalloenzymes, suggesting that N-
Hydroxy-2-methoxyacetimidamide could be explored as an inhibitor of various enzymes.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3431883?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/14521422/
https://pubmed.ncbi.nlm.nih.gov/19608304/
https://www.benchchem.com/product/b3431883?utm_src=pdf-body
https://www.benchchem.com/product/b3431883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(N-Hydroxy-2-methoxyacetimidamide)

;

(Active Site with Metal lon (e.g., Zn2+))

Substrate

Iplocks

<

Click to download full resolution via product page
Caption: Hypothetical enzyme inhibition mechanism.

e Antimicrobial and Other Activities: Various N-hydroxy and amide-containing compounds have
demonstrated antimicrobial, antiproliferative, and antioxidant activities[13][14][15]. The
biological profile of N-Hydroxy-2-methoxyacetimidamide is likely to be influenced by the
interplay between its N-hydroxyimidamide and methoxy functionalities.

Conclusion

N-Hydroxy-2-methoxyacetimidamide represents an interesting, albeit underexplored,
chemical entity. Based on the chemistry of related compounds, it can likely be synthesized in a
straightforward manner. Its structural features suggest the potential for interesting biological
activities, particularly as a nitric oxide donor or an enzyme inhibitor. The information provided in
this guide serves as a foundation for initiating further research and development efforts focused
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on this promising molecule. All data presented for the target compound are predictive and
should be validated through rigorous experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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